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Get Quote

For Immediate Release

[City, State] – [Date] – A comprehensive technical guide on the physical and chemical

properties of 9-Methoxymyrrhone, a natural sesquiterpene found in Myrrh, has been compiled

to serve as an in-depth resource for researchers, scientists, and drug development

professionals. This guide provides a structured overview of its chemical identity, and known

biological context, and lays the groundwork for future research into its therapeutic potential.

Chemical and Physical Properties
9-Methoxymyrrhone, a sesquiterpenoid isolated from the oleo-gum resin of Commiphora

myrrha, possesses a distinct molecular architecture that contributes to its biological activities.

The compound has been identified with the CAS number 1809980-22-0 and a molecular

formula of C₁₆H₁₈O₃, corresponding to a molecular weight of 258.31 g/mol .[1] Its IUPAC name

is (8R)-4-methoxy-1,5,8-trimethyl-6H,7H,8H,9H-naphtho[2,1-b]furan-6-one.

While detailed experimental data on physical properties such as melting and boiling points are

not extensively documented in publicly available literature, its classification as a

sesquiterpenoid suggests it is likely a viscous oil or a low-melting solid at room temperature. Its

solubility is expected to be higher in organic solvents than in water.
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Table 1: Chemical and Physical Properties of 9-Methoxymyrrhone

Property Value Source

IUPAC Name

(8R)-4-methoxy-1,5,8-

trimethyl-6H,7H,8H,9H-

naphtho[2,1-b]furan-6-one

MolPort

CAS Number 1809980-22-0 MCE, DC Chemicals

Molecular Formula C₁₆H₁₈O₃ MCE, DC Chemicals

Molecular Weight 258.31 g/mol MCE, DC Chemicals

Purity (Typical) ≥98% (by HPLC) Chengdu Lemeitian

Appearance Powder ScreenLib

Storage Conditions

Powder: -20°C for 2 years; In

DMSO: 4°C for 2 weeks, -80°C

for 6 months

DC Chemicals

Spectroscopic Data
The structural elucidation of 9-Methoxymyrrhone relies on standard spectroscopic techniques,

including High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance

(NMR), and Mass Spectrometry (MS), as indicated by commercial suppliers.[2] While specific

spectral data from primary research publications remains elusive, the chemical structure

suggests characteristic signals that would be observed in ¹H and ¹³C NMR spectra, as well as a

distinct fragmentation pattern in MS.

Biological Activity and Potential Signaling Pathways
9-Methoxymyrrhone belongs to the furanosesquiterpenoid class of compounds, which are

major constituents of Myrrh and are known to possess a range of biological activities.[1][3]

Furanosesquiterpenoids from Commiphora myrrha have been reported to exhibit cytotoxic,

anti-inflammatory, antibacterial, and antifungal properties.[4]

The precise mechanism of action for 9-Methoxymyrrhone has not been definitively

established. However, related furanosesquiterpenoids from Myrrh have been shown to induce

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15558932/docs?utm_src=pdf-body#unveiling-9-methoxymyrrhone-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15558932/docs?utm_src=pdf-body#unveiling-9-methoxymyrrhone-a-technical-guide-for-researchers
https://cdlemt.lookchem.com/products/CasNo-1809980-22-0-9-Methymyrrhone-CAS-No-1809980-22-0-28523393.html
https://www.benchchem.com/product/b15558932/docs?utm_src=pdf-body#unveiling-9-methoxymyrrhone-a-technical-guide-for-researchers
https://scispace.com/pdf/myrrh-commiphora-chemistry-57cbmp1udu.pdf
https://pubmed.ncbi.nlm.nih.gov/11720534/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6978635/
https://www.benchchem.com/product/b15558932/docs?utm_src=pdf-body#unveiling-9-methoxymyrrhone-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558932?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


apoptosis in cancer cells. This suggests that 9-Methoxymyrrhone could potentially modulate

signaling pathways involved in cell proliferation and death.

A plausible area of investigation for the mechanism of action of furanosesquiterpenoids like 9-
Methoxymyrrhone involves pathways that regulate apoptosis. The diagram below illustrates a

generalized apoptotic signaling pathway that could be influenced by such compounds.
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Figure 1. Generalized apoptotic signaling pathways potentially modulated by 9-
Methoxymyrrhone.

Experimental Protocols
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Isolation of Furanosesquiterpenoids from Commiphora
myrrha
A general procedure for the isolation of furanosesquiterpenoids from Myrrh resin involves

solvent extraction followed by chromatographic separation.

Protocol:

Extraction: The powdered oleo-gum resin of Commiphora myrrha is extracted with a suitable

organic solvent, such as ethanol or a mixture of chloroform and methanol.

Fractionation: The crude extract is then subjected to column chromatography over silica gel.

Purification: Elution is performed with a gradient of solvents, typically starting with a non-

polar solvent like hexane and gradually increasing the polarity with ethyl acetate. Fractions

are collected and monitored by Thin Layer Chromatography (TLC).

Final Purification: Fractions containing compounds with similar Rf values are combined and

further purified using techniques like preparative High-Performance Liquid Chromatography

(HPLC) to yield pure furanosesquiterpenoids.

The workflow for this process is outlined below.

Myrrh Resin
(Commiphora myrrha)

Solvent Extraction
(e.g., Ethanol) Crude Extract Silica Gel Column

Chromatography Collected Fractions TLC Analysis Combined & Purified
Fractions Preparative HPLC Pure 9-Methoxymyrrhone
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Figure 2. General workflow for the isolation of 9-Methoxymyrrhone from Myrrh resin.

Conclusion
9-Methoxymyrrhone represents a promising natural product for further investigation in the

field of drug discovery. This technical guide consolidates the currently available information on

its physical and chemical properties, providing a valuable starting point for researchers. The

elucidation of its specific biological targets and signaling pathways will be crucial in unlocking
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its full therapeutic potential. Further studies are warranted to isolate and characterize this

compound fully, and to explore its pharmacological effects in various disease models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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